BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Acetylene:
Chemical Structure, Properties, and Synthetic
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetalin-2

Cat. No.: B182608

Introduction

While a specific compound designated "Acetalin-2" is not found in the scientific literature, the
query likely pertains to the foundational and highly reactive alkyne, acetylene (systematic
name: ethyne). Acetylene is the simplest alkyne, with the chemical formula CzHz2. It serves as a
critical building block in organic synthesis and has a rich chemistry owing to its carbon-carbon
triple bond. This guide provides a comprehensive overview of acetylene's chemical structure,
properties, and key applications for researchers, scientists, and professionals in drug
development.

Chemical Structure and Bonding

Acetylene is a linear molecule with the structure H-C=C-H. The two carbon atoms are sp-
hybridized, and the C-C triple bond consists of one strong sigma (o) bond and two weaker pi
(1) bonds.[1][2][3] The C=C bond length is approximately 1.20 A, and the C-H bond length is
about 1.06 A. All four atoms lie in a straight line, resulting in a bond angle of 180°.[2][3] The
high s-character of the sp-hybridized carbons makes the hydrogen atoms weakly acidic, with a
pKa of about 25.[1]

Physical and Chemical Properties
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Acetylene is a colorless and odorless gas in its pure form; however, commercial grades often

have a distinct garlic-like smell due to impurities like phosphine and arsine.[1][4] It is highly

flammable and burns with a very hot flame, making it useful in welding and cutting applications.

[3] Acetylene is unstable in its pure form, especially under pressure, and can decompose

explosively into its constituent elements, hydrogen and carbon.[1][4] For safe handling and

storage, it is typically dissolved in a solvent like acetone or dimethylformamide (DMF) within a

porous material.[2][3]

Table 1: Physical and Chemical Properties of Acetylene

Property Value Reference

Chemical Formula C2H2 [1112]

Molar Mass 26.038 g/mol [1][2]

Appearance Colorless gas [1112]14]

Odor Odorless (.pure); garlic-like (2141
(commercial grade)

Density 1.097 kg/m 3 (at STP) [5]

Melting Point -80.8 °C (sublimes) [1112]

Boiling Point -84.7 °C [5]

Solubility in Water

1.2 g/Lat 20 °C

[4]

Acidity (pKa)

25

[1]

Autoignition Temperature

305 °C (581 °F)

[4]

Synthesis of Acetylene

Historically, acetylene was primarily produced by the reaction of calcium carbide with water.[1]

[6] While this method is still in use, particularly in some regions, the main industrial production

of acetylene since the mid-20th century has been through the partial combustion of methane.

[1]

Experimental Protocol: Laboratory Synthesis of Acetylene from Calcium Carbide
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Objective: To generate acetylene gas through the hydrolysis of calcium carbide.

Materials:

e Calcium carbide (CaC:z) chunks

o Distilled water

e Dropping funnel

e Two-necked round-bottom flask

e Gas delivery tube

o Water trough for gas collection

Procedure:

Place a few small chunks of calcium carbide into the two-necked round-bottom flask.

 Fit the dropping funnel into one neck of the flask and the gas delivery tube into the other.

« Fill the dropping funnel with distilled water.

e Slowly add water from the dropping funnel onto the calcium carbide. An immediate and
vigorous reaction will occur, producing acetylene gas.

o Collect the gas by displacing water in an inverted container within the water trough.

e The reaction is: CaCz(s) + 2H20(l) —» Cz2Hz(g) + Ca(OH)2(aq)[3]

Safety Precautions: This reaction is highly exothermic and produces a flammable gas. The
experiment should be conducted in a well-ventilated fume hood, away from any sources of
ignition.

Below is a diagram illustrating the laboratory synthesis of acetylene.
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:
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:
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Workflow for Laboratory Synthesis of Acetylene

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of acetylene from calcium carbide and water.
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Key Reactions and Signaling Pathways

Acetylene's reactivity is dominated by its triple bond, making it a versatile substrate for various
chemical transformations.

1. Addition Reactions: Acetylene readily undergoes addition reactions with halogens, hydrogen
halides, and water. For instance, the addition of HBr to acetylene proceeds in two steps to form
1,1-dibromoethane (ethylidene bromide).[5]

2. Vinylation: Acetylene can react with alcohols in the presence of a base to form vinyl ethers.
[6] This reaction is a key industrial process for producing monomers.

3. Metal Acetylide Formation: The weakly acidic protons of acetylene can be removed by a
strong base (like sodium amide in liquid ammonia) to form a metal acetylide. These acetylides
are potent nucleophiles and are widely used in C-C bond-forming reactions.[7]

4. Cyclization: Under high temperatures and in the presence of a catalyst, three molecules of
acetylene can cyclize to form benzene.[3]

Below is a diagram illustrating the formation and alkylation of sodium acetylide, a fundamental
reaction in organic synthesis.
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Caption: The two-step process of forming a sodium acetylide and its subsequent alkylation to
create a new C-C bond.

Biological Relevance and Derivatives

While acetylene itself is not a common biological molecule, the acetylenic group is found in
some natural products, such as certain acetogenins isolated from plants, which have shown
biological activities like antileishmanial effects.[8] Furthermore, acetylated compounds, such as
N-acetylcysteine and N-acetyl-leucine, are used as drugs and have various therapeutic
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applications.[9][10] The mechanism of action for some acetylene-containing compounds
involves the alkylation and subsequent inactivation of enzymes like cytochrome P450.[4]

Conclusion

Acetylene is a cornerstone of organic chemistry with a diverse range of applications stemming
from the high reactivity of its triple bond. Its synthesis, physical properties, and chemical
transformations are well-understood, making it an invaluable tool for researchers in various
fields, including materials science and drug development. While the term "Acetalin-2" does not
correspond to a known chemical, the rich chemistry of acetylene and its derivatives offers a
vast landscape for scientific exploration and innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Acetylene: Chemical
Structure, Properties, and Synthetic Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b182608#acetalin-2-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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